2-(5-Bromothiophen-2-yl)ethanamine hydrochloride
Overview
Description
2-(5-Bromothiophen-2-yl)ethanamine hydrochloride is a useful research compound. Its molecular formula is C6H9BrClNS and its molecular weight is 242.57 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Metabolism and Biochemistry
In Vivo Metabolism
The in vivo metabolism of 2-(5-Bromothiophen-2-yl)ethanamine hydrochloride in rats revealed various metabolic pathways, including deamination to aldehyde metabolites, leading to the formation of alcohol and carboxylic acid metabolites, as well as O-desmethyl metabolites with subsequent acetylation of the amino group (Kanamori et al., 2002).
Biochemical Studies
A study on brominated thienyl chalcones related to this compound showed inhibitory activity towards human monoamine oxidase (hMAO) and suggested a potential use in neurochemistry and pharmacology (Mathew et al., 2016).
Chemical Synthesis and Analysis
Synthesis of Derivatives
A pentadentate Schiff base ligand derived from 5-bromothiophene-2-carbaldehyde, related to this compound, was synthesized and characterized, indicating potential applications in coordination chemistry (Warad et al., 2020).
Preparation as a Drug Intermediate
The preparation of methyl 2-hydroxy-2,2-(2-thiophen-2-yl)-acetate, a drug intermediate using 2-bromothiophene, showcases its applicability in the pharmaceutical industry (Min, 2015).
Biomedical Applications
DNA Binding and Antimicrobial Activity
Novel 2-(1H-indol-3-yl)-N-(3, 4-diphenylthiazol-2(3H)-ylidene) ethanamine derivatives, synthesized using 2-bromoacetophenone, demonstrated in vitro antibacterial and antifungal activity, indicating their potential in developing new antimicrobial agents (Kumbhare et al., 2013).
Cytotoxicity and Nuclease Activity
The study of Cu(II) complexes of tridentate ligands, related to this compound, revealed their potential in DNA binding, nuclease activity, and cytotoxicity, suggesting applications in cancer research and therapy (Kumar et al., 2012).
Properties
IUPAC Name |
2-(5-bromothiophen-2-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrNS.ClH/c7-6-2-1-5(9-6)3-4-8;/h1-2H,3-4,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQZYURSUTNERFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Br)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00520859 |
Source
|
| Record name | 2-(5-Bromothiophen-2-yl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00520859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
86423-47-4 |
Source
|
| Record name | 2-(5-Bromothiophen-2-yl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00520859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 86423-47-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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![3-{[(2-Methyl-1,3-thiazol-4-yl)methyl]sulfanyl}propanoic acid](/img/structure/B1338737.png)
